Cas no 2649059-70-9 (3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole
• CAS No: 2649059-70-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6588427
• PubChem ID: 165658108
• Update Time: 2025-07-20

3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole
• EN300-1731596
• 2649059-70-9

• Inchi： 1S/C7H9N3O/c1-6(8-5-11)7-3-4-10(2)9-7/h3-4,6H,1-2H3
• InChI Key： YNQJTKHBUVCERS-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole

Comprehensive Analysis of 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole (CAS No. 2649059-70-9)

The compound 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole (CAS No. 2649059-70-9) is a specialized heterocyclic isocyanate derivative with significant potential in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyrazole ring and an isocyanate functional group, makes it a versatile building block for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes and receptors.

In recent years, the demand for high-purity isocyanate derivatives like 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole has surged due to their role in click chemistry and bioconjugation techniques. The compound's reactivity profile allows for efficient coupling with amines, alcohols, and thiols, making it valuable for creating polymeric materials with tailored properties. Its thermal stability and solubility characteristics have also attracted attention in material science applications.

From an industrial perspective, 2649059-70-9 has shown promise as an intermediate in the synthesis of agrochemicals and specialty chemicals. The methylpyrazole moiety contributes to enhanced metabolic stability in derived compounds, a feature highly sought after in crop protection agents. Manufacturers are optimizing scalable synthesis routes to meet growing market demands while maintaining cost-effectiveness and environmental sustainability.

Analytical characterization of 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and FTIR analysis. These methods confirm the compound's structural integrity and purity levels, which are critical for research applications. Recent computational chemistry studies have provided insights into its electronic properties and molecular interactions, supporting rational design approaches in medicinal chemistry.

The safety profile of CAS No. 2649059-70-9 has been thoroughly investigated through standard toxicological assessments. Proper handling procedures emphasize the use of personal protective equipment and adequate ventilation during laboratory operations. Storage recommendations highlight the importance of moisture-free conditions to maintain the compound's stability over extended periods.

Emerging research directions for 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole include its potential in biomedical imaging probes and smart materials development. The compound's ability to form stable urethane linkages makes it particularly interesting for creating biocompatible polymers used in medical devices. These applications align with current trends in personalized medicine and minimally invasive therapies.

Market analysts project steady growth for specialty isocyanates like 2649059-70-9, driven by expanding applications in life sciences and advanced materials. The compound's structural versatility continues to inspire innovation across multiple disciplines, from catalysis research to surface modification technologies. As synthetic methodologies advance, researchers anticipate discovering new structure-activity relationships that will further expand its utility.

Quality control protocols for 3-(1-isocyanatoethyl)-1-methyl-1H-pyrazole emphasize rigorous batch-to-batch consistency testing, ensuring reliable performance in downstream applications. Analytical certificates typically include detailed information about residual solvents, isomer content, and impurity profiles, meeting the stringent requirements of pharmaceutical-grade materials.

Environmental considerations regarding isocyanate-containing compounds have led to the development of improved waste management protocols and green chemistry approaches in their synthesis. The scientific community continues to investigate biodegradation pathways and eco-friendly alternatives for various applications, balancing performance with environmental responsibility.

Future research on CAS No. 2649059-70-9 will likely explore its potential in nanotechnology applications and drug delivery systems. The compound's molecular architecture offers opportunities for creating functionalized surfaces and responsive materials that adapt to biological environments. These developments align with global trends toward precision chemistry and sustainable innovation in the chemical sciences.